Cas no 116435-84-8 (2,4-Diaminophenyl Sulfone)

• Product Name: 2,4-Diaminophenyl Sulfone
• CAS No: 116435-84-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 4556547
• Update Time: 2025-05-21

2,4-Diaminophenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• Dapsone Impurity 13
• 1,3-Benzenediamine, 4-(phenylsulfonyl)-
• 4-(Phenylsulfonyl)benzene-1,3-diamine
• 2,4-Diaminophenyl Sulfone

• Inchi： 1S/C12H12N2O2S/c13-9-6-7-12(11(14)8-9)17(15,16)10-4-2-1-3-5-10/h1-8H,13-14H2
• InChI Key： XFGDOQVDCBRDDP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(C2=CC=CC=C2)(=O)=O)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2,4-Diaminophenyl Sulfone

2,4-Diaminophenyl Sulfone: A Comprehensive Overview

The compound with CAS No. 116435-84-8, commonly referred to as 2,4-Diaminophenyl Sulfone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications across various industries. In this article, we will delve into the chemical structure, synthesis methods, and the latest research findings related to 2,4-Diaminophenyl Sulfone, highlighting its potential in modern scientific advancements.

2,4-Diaminophenyl Sulfone is an aromatic compound characterized by the presence of two amino groups (-NH₂) at the 2 and 4 positions of a phenyl ring, with a sulfone group (-SO₂-) attached to the ring. This structure imparts the compound with unique electronic properties and reactivity. The sulfone group is particularly noteworthy as it introduces strong electron-withdrawing effects, which can significantly influence the compound's chemical behavior. Recent studies have explored the role of these electronic effects in enhancing the compound's stability and reactivity in various chemical reactions.

The synthesis of 2,4-Diaminophenyl Sulfone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of aminophenol derivatives followed by oxidation to form the sulfone group. Researchers have recently developed more efficient methodologies that minimize reaction time and improve yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of 2,4-Diaminophenyl Sulfone, making it more accessible for large-scale production.

One of the most promising applications of 2,4-Diaminophenyl Sulfone lies in its use as an intermediate in pharmaceutical chemistry. The compound serves as a valuable building block for constructing complex molecules with bioactive properties. Recent studies have demonstrated its potential in drug design targeting various diseases, including cancer and neurodegenerative disorders. For example, derivatives of 2,4-Diaminophenyl Sulfone have shown promising results in inhibiting key enzymes associated with these conditions.

In addition to pharmaceutical applications, 2,4-Diaminophenyl Sulfone has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, which are highly desirable for gas storage and catalytic applications.

Recent advancements in computational chemistry have further enhanced our understanding of 2,4-Diaminophenyl Sulfone's properties. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's electronic structure and reactivity under various conditions. These insights have paved the way for more targeted modifications of the molecule to tailor its properties for specific applications.

In conclusion, 2,4-Diaminophenyl Sulfone (CAS No. 116435-84-8) is a versatile compound with a wide range of applications across different scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.